Cas no 1806898-48-5 (Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate)

• Product Name: Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate
• CAS No: 1806898-48-5
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4869768
• Update Time: 2025-05-25

Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate

• Inchi： 1S/C9H7ClF2N2O4/c1-2-18-9(15)4-3-5(10)8(14(16)17)13-6(4)7(11)12/h3,7H,2H2,1H3
• InChI Key： BINPSPSFLUBQBH-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C(C(=O)OCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate

Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate, with the CAS number 1806898-48-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which incorporates a pyridine ring substituted with multiple functional groups, including a nitro group, a chloro group, a difluoromethyl group, and an ethyl ester moiety. These substituents confer the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

The core of this compound is a pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom. The substitution pattern on the pyridine ring is critical to its functionality. At position 3, there is a chlorine atom (3-chloro), which introduces electron-withdrawing effects and enhances the reactivity of the molecule. At position 6, the molecule features a difluoromethyl group (6-difluoromethyl), which further contributes to the electron-deficient nature of the ring and enhances its stability under certain conditions. The nitro group at position 2 (2-nitro) is another electron-withdrawing substituent that significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical transformations.

The ethyl ester group at position 5 (5-carboxylate) serves as a versatile functional group that can be readily modified to tailor the compound's properties for specific applications. This ester group can undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid or its conjugate base, providing researchers with a convenient handle for further chemical manipulations. Additionally, the ester group contributes to the solubility of the compound in organic solvents, facilitating its use in various synthetic protocols.

Recent studies have highlighted the potential of Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate in advanced materials science applications. Researchers have explored its use as a precursor for synthesizing novel coordination polymers and metal-organic frameworks (MOFs). The combination of electron-withdrawing groups on the pyridine ring makes this compound an excellent ligand for coordinating with metal ions, leading to highly porous and stable materials with potential applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has shown promise in biological applications. Preliminary studies suggest that Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate may exhibit bioactivity against certain pathogens due to its unique electronic and steric properties. Ongoing research is focused on optimizing its bioavailability and exploring its potential as an antimicrobial agent or anticancer drug candidate.

The synthesis of Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitution reactions to introduce the desired functional groups. The sequence of reactions must be carefully controlled to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

In conclusion, Ethyl 3-chloro-6-(difluoromethyl)-2-nitropyridine-5-carboxylate (CAS No: 1806898-48-5) is a versatile compound with a wide range of potential applications in chemistry, materials science, and biology. Its unique structure and functional groups make it an attractive candidate for further research and development across diverse scientific disciplines.